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Introduction

Cerium(lV) ammonium nitrate (CAN) is a powerful and versatile one-electron oxidizing agent
that has garnered significant attention in modern organic synthesis.[1] Its high redox potential,
solubility in organic solvents, and relatively low cost make it an attractive reagent for a wide
range of chemical transformations.[1] The chemistry of CAN is predominantly characterized by
the generation of radical cations from electron-rich substrates, which can then undergo a
variety of subsequent reactions, including carbon-carbon and carbon-heteroatom bond
formation, cyclizations, and functional group transformations. This technical guide provides an
in-depth overview of several novel reactions mediated by CAN, complete with detailed
experimental protocols, quantitative data, and mechanistic visualizations to aid researchers in
leveraging the synthetic potential of this remarkable reagent.

Synthesis of Dihydrofurans via Oxidative [3+2]
Cycloaddition

The CAN-mediated oxidative cycloaddition of 1,3-dicarbonyl compounds to alkenes provides a
direct and efficient route to highly substituted dihydrofuran derivatives. This reaction proceeds
through the formation of a radical intermediate from the dicarbonyl compound, which then adds
to the alkene, followed by an intramolecular cyclization and subsequent oxidation.
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Data Presentation
1,3-
Entry Dicarbonyl Alkene Solvent Time (h) Yield (%)
Compound
Acetylaceton
1 Styrene CH3CN 0.5 85
e
2 Dimedone Styrene CH3CN 1 20
G_
Methyl
3 Methylstyren CH3CN 1 82
acetoacetate
e
1,1-
Acetylaceton _
4 Diphenylethyl CH3OH 2 78
e
ene
5 Dimedone Indene CH3CN 15 88

Experimental Protocol: Synthesis of 2,3-Dihydrofurans

To a stirred solution of the alkene (1 mmol) and the 1,3-dicarbonyl compound (1.2 mmol) in
acetonitrile (15 mL) at room temperature, a solution of cerium(lV) ammonium nitrate (2.2
mmol) in acetonitrile (10 mL) is added dropwise over a period of 10-15 minutes. The reaction
mixture is stirred at room temperature and monitored by TLC. Upon completion of the reaction,
the mixture is poured into water (50 mL) and extracted with ethyl acetate (3 x 25 mL). The
combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and
concentrated under reduced pressure. The crude product is purified by column
chromatography on silica gel (petroleum ether/ethyl acetate) to afford the desired dihydrofuran
derivative.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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